N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide

• Molecular Formula: C23H29N3O2
• Molecular Weight: 379.5 g/mol
• IUPAC Name: N-(4-methoxyphenyl)-3-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]propanamide
• InChI: InChI=1S/C23H29N3O2/c1-28-22-11-9-21(10-12-22)24-23(27)13-15-26-18-16-25(17-19-26)14-5-8-20-6-3-2-4-7-20/h2-12H,13-19H2,1H3,(H,24,27)/b8-5+
• InChI Key: CNYDEGWAAROCKF-VMPITWQZSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)NC(=O)CCN2CCN(CC2)C/C=C/C3=CC=CC=C3
• SMILES: COC1=CC=C(C=C1)NC(=O)CCN2CCN(CC2)CC=CC3=CC=CC=C3

Description

N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide, also known as MPAP, is a synthetic compound that has been extensively studied for its potential therapeutic applications. MPAP belongs to the class of piperazine derivatives and has been found to exhibit various pharmacological effects, including antipsychotic, antidepressant, and anxiolytic properties.

Mechanism of Action

The exact mechanism of action of N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide is not fully understood. However, it has been proposed that N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide acts as a partial agonist at the dopamine D2 receptor and a full agonist at the serotonin 5-HT1A receptor. This dual mechanism of action may contribute to its therapeutic properties in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide has been found to modulate the activity of the dopamine and serotonin systems in the brain, which are known to be involved in the pathophysiology of various neurological and psychiatric disorders. N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in neuronal survival and plasticity.

Advantages and Limitations for Lab Experiments

N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. However, one limitation of N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide is that its mechanism of action is not fully understood, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the study of N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide. One direction is to further elucidate its mechanism of action and its potential therapeutic applications in various neurological and psychiatric disorders. Another direction is to develop more potent and selective derivatives of N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide that may have improved therapeutic properties. Additionally, the development of new synthetic methods for the synthesis of N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide may also be explored.

Synthesis Methods

The synthesis of N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide involves the condensation of 4-methoxybenzoyl chloride with 3-(4-(3-phenylallyl)piperazin-1-yl)propan-1-amine in the presence of an appropriate base. The resulting product is then purified by recrystallization to obtain N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide in its pure form.

Scientific Research Applications

N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been found to exhibit antipsychotic, antidepressant, and anxiolytic properties in animal models. N-(4-Methoxy-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide has also been found to modulate the activity of the dopamine and serotonin systems in the brain, which are known to be involved in the pathophysiology of these disorders.